Cas no 566929-52-0 (3-(3-Bromopropyl)piperidine)

• Product Name: 3-(3-Bromopropyl)piperidine
• CAS No: 566929-52-0
• MF: C₈H₁₆BrN
• MW: 206.123341560364
• CID: 2177933
• Update Time: 2025-10-23

3-(3-Bromopropyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropyl)piperidine
• AM100963

• Inchi： 1S/C8H16BrN/c9-5-1-3-8-4-2-6-10-7-8/h8,10H,1-7H2
• InChI Key： MKFFKGGDPSNXAE-UHFFFAOYSA-N
• SMILES： BrCCCC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 85.3
• Topological Polar Surface Area: 12

Additional information on 3-(3-Bromopropyl)piperidine

Comprehensive Overview of 3-(3-Bromopropyl)piperidine (CAS No. 566929-52-0): Properties, Applications, and Industry Insights

3-(3-Bromopropyl)piperidine (CAS No. 566929-52-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its versatile structural properties. This brominated piperidine derivative features a 3-bromopropyl side chain, which enhances its reactivity in nucleophilic substitution reactions, making it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in designing bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The compound’s molecular formula, C₈H₁₆BrN, and its piperidine backbone contribute to its unique physicochemical characteristics, including moderate polarity and solubility in organic solvents like dichloromethane and ethanol. These properties are critical for its application in multi-step synthesis, where it serves as a precursor for more complex structures. Recent studies highlight its role in drug discovery pipelines, especially in optimizing pharmacokinetic profiles of candidate molecules.

In the context of trending topics, 3-(3-Bromopropyl)piperidine aligns with the growing demand for high-value chemical intermediates in precision medicine and green chemistry. Searches for "piperidine derivatives in drug design" or "brominated building blocks for synthesis" have surged, reflecting industry interest. Additionally, its compatibility with microwave-assisted synthesis (a hot topic in AI-driven chemical research) further elevates its relevance.

From a safety and handling perspective, proper storage conditions (e.g., under inert atmosphere) are recommended to maintain the compound’s stability. While not classified as hazardous under standard regulations, users should adhere to Good Laboratory Practices (GLP) when handling brominated compounds. This aligns with frequent search queries such as "safe handling of bromoalkyl intermediates" and "stability of CAS 566929-52-0."

The commercial availability of 3-(3-Bromopropyl)piperidine through specialty chemical suppliers has expanded, driven by its utility in high-throughput screening and medicinal chemistry. Its pricing and purity grades (e.g., >97% HPLC) are frequently compared in procurement discussions, emphasizing the need for quality assurance protocols in research applications.

Looking ahead, innovations in catalytic bromination techniques and sustainable synthetic routes may further enhance the accessibility of this compound. As the pharmaceutical industry prioritizes fragment-based drug discovery, derivatives like 3-(3-Bromopropyl)piperidine will remain pivotal in addressing challenges such as blood-brain barrier penetration and target selectivity.

In summary, 3-(3-Bromopropyl)piperidine (CAS No. 566929-52-0) exemplifies the intersection of structural versatility and practical utility in modern chemistry. Its alignment with industry trends and research demands ensures its continued prominence in scientific literature and commercial catalogs.